Cas no 34970-17-7 (1-(3,3-Dimethylcyclobutyl)ethan-1-one)

• Product Name: 1-(3,3-Dimethylcyclobutyl)ethan-1-one
• CAS No: 34970-17-7
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 5730411
• PubChem ID: 89694700
• Update Time: 2025-06-08

1-(3,3-Dimethylcyclobutyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AT35423
• 1-(3,3-dimethylcyclobutyl)ethan-1-one
• EN300-1223607
• AKOS026715895
• starbld0044990
• 34970-17-7
• SCHEMBL15116745
• F2147-2586
• 1-(3,3-dimethylcyclobutyl)ethanone
• 1-(3,3-Dimethylcyclobutyl)ethan-1-one

• Inchi： 1S/C8H14O/c1-6(9)7-4-8(2,3)5-7/h7H,4-5H2,1-3H3
• InChI Key： JPRAZNAXUBVXFT-UHFFFAOYSA-N
• SMILES： O=C(C)C1CC(C)(C)C1

Computed Properties

• Exact Mass: 126.104465066g/mol
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3,3-Dimethylcyclobutyl)ethan-1-one

Comprehensive Overview of 1-(3,3-Dimethylcyclobutyl)ethan-1-one (CAS No. 34970-17-7): Properties, Applications, and Industry Insights

1-(3,3-Dimethylcyclobutyl)ethan-1-one (CAS 34970-17-7) is a specialized organic compound with a unique cyclobutane backbone, widely recognized for its role in fragrance synthesis and pharmaceutical intermediates. The compound's 3,3-dimethylcyclobutyl structure contributes to its stability and reactivity, making it valuable in fine chemical applications. Recent trends in sustainable chemistry have heightened interest in such cyclic ketones, as they align with green synthesis principles. Researchers frequently search for "synthesis of 1-(3,3-Dimethylcyclobutyl)ethanone" or "CAS 34970-17-7 applications," reflecting its growing industrial relevance.

The molecular formula C₈H₁₄O and molar mass of 126.2 g/mol position 1-(3,3-Dimethylcyclobutyl)ethan-1-one as a versatile building block. Its ketone functional group enables diverse reactions, including reductions and nucleophilic additions, which are critical for creating complex molecules. In fragrance chemistry, this compound's woody-amber odor profile makes it a sought-after ingredient for premium perfumes. Google Trends data shows rising queries like "cyclobutane derivatives in perfumery" and "eco-friendly ketone synthesis," underscoring market demand for sustainable aroma chemicals.

From a technical perspective, CAS 34970-17-7 exhibits a boiling point of 195-198°C and density of 0.91 g/cm³, parameters crucial for process optimization in industrial settings. Advanced analytical techniques like GC-MS and NMR spectroscopy are typically employed for purity verification, a topic frequently addressed in forums discussing "analytical methods for cyclic ketones." The compound's low water solubility (logP ~2.5) and vapor pressure of 0.12 mmHg at 25°C make it suitable for solvent-based formulations, aligning with industry shifts toward low-VOC compounds.

Innovative applications of 1-(3,3-Dimethylcyclobutyl)ethan-1-one extend to material science, where its rigid cyclobutane ring serves as a scaffold for polymer modifiers. Patent databases reveal growing interest in using such structures to enhance thermal stability in specialty plastics—a response to searches like "high-performance polymer additives 2024." Furthermore, the compound's chiral center opens possibilities in asymmetric synthesis, addressing pharmaceutical industry needs for "enantioselective ketone reactions."

Quality control protocols for 34970-17-7 emphasize HPLC purity ≥98% and stringent metal impurity limits (<5 ppm), reflecting GMP standards. These specifications cater to laboratories searching for "pharma-grade cyclic ketones." Storage recommendations typically include amber glass under nitrogen at -20°C, with stability data showing <2% degradation after 24 months—information highly valued in technical datasheet inquiries. The compound's REACH compliance status further enhances its appeal in regulated markets.

Emerging research explores enzymatic routes for producing 1-(3,3-Dimethylcyclobutyl)ethanone, responding to queries about "biocatalysis in ketone synthesis." This aligns with the green chemistry metrics increasingly demanded by ESG-conscious manufacturers. Computational chemistry studies also investigate its conformational dynamics, providing insights for molecular modeling enthusiasts searching "DFT calculations on cyclobutane derivatives."

Supply chain analytics indicate steady growth in the 34970-17-7 market, particularly from Asia-Pacific manufacturers specializing in high-purity specialty ketones. Regulatory documentation packages now commonly include ICH stability studies and genotoxicity profiles, addressing compliance questions from quality assurance professionals. The compound's compatibility with continuous flow chemistry systems makes it relevant to modern "process intensification" strategies.

In academic circles, 1-(3,3-Dimethylcyclobutyl)ethan-1-one serves as a model substrate for studying ring strain effects in organic reactions—a hot topic in mechanistic chemistry. Its steric hindrance characteristics are frequently cited in publications about "sterically hindered ketone reactivity." The compound's IR spectrum (notable C=O stretch at 1715 cm^-1) and ¹³C NMR signals (δ 215 ppm for carbonyl) are often referenced in spectroscopy tutorials.

Future prospects for CAS 34970-17-7 include potential in bio-based solvent formulations and electronic materials, as evidenced by recent conference proceedings. These developments respond to industry searches for "next-generation functional materials" while maintaining compliance with evolving chemical regulatory frameworks worldwide.